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Compound of Interest

Compound Name: 2-Methyl-2-phenylpentanal

Cat. No.: B15269231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available information on 2-Methyl-2-phenylpentanal is limited. This guide

summarizes the existing data; however, it does not include detailed experimental protocols,

extensive biological activity data, or established signaling pathways, as these do not appear to

be published in readily accessible scientific literature. Much of the available data pertains to

structurally related but distinct chemical compounds.

Chemical Identity and Identifiers
2-Methyl-2-phenylpentanal is an organic compound classified as an aldehyde. Its core

structure consists of a pentanal backbone with a methyl and a phenyl group substituted at the

second carbon position.

Below is a table summarizing the key identifiers for 2-Methyl-2-phenylpentanal.[1]
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Identifier Value

CAS Number 858786-09-1

IUPAC Name 2-methyl-2-phenylpentanal

Molecular Formula C₁₂H₁₆O

InChI
InChI=1S/C12H16O/c1-3-9-12(2,10-13)11-7-5-

4-6-8-11/h4-8,10H,3,9H2,1-2H3

InChIKey FVRVKMWEXUCONO-UHFFFAOYSA-N

Canonical SMILES CCCC(C)(C=O)C1=CC=CC=C1

Physicochemical Properties
The following table outlines the computed physicochemical properties of 2-Methyl-2-
phenylpentanal, as detailed in the PubChem database.[1] It is important to note that these are

computationally derived and not experimentally verified values.

Property Value

Molecular Weight 176.25 g/mol

XLogP3 3.1

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 3

Exact Mass 176.120115130 Da

Monoisotopic Mass 176.120115130 Da

Topological Polar Surface Area 17.1 Å²

Heavy Atom Count 13

Complexity 159
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Synthesis and Experimental Data
A comprehensive, experimentally validated synthesis protocol for 2-Methyl-2-phenylpentanal
is not readily available in the surveyed literature. However, general synthetic strategies for

related α,α-disubstituted aldehydes can be inferred. The synthesis of a structurally similar

compound, 2-methyl-2-phenylpropanal, involves the oxidation of the corresponding alcohol, 2-

methyl-2-phenyl-propan-1-ol. A potential synthetic route for 2-Methyl-2-phenylpentanal could

therefore be the oxidation of 2-methyl-2-phenylpentan-1-ol.

Due to the lack of published studies on 2-Methyl-2-phenylpentanal, there is no available

experimental data regarding its spectroscopic properties (NMR, IR, Mass Spectrometry),

biological activity, or its effects on signaling pathways. Research on related compounds, such

as 2-methyl-2-pentenal, indicates that aldehydes of this class can be synthesized through aldol

condensation reactions.[2][3] For example, 2-methyl-2-pentenal can be prepared by the self-

condensation of propionaldehyde.[3]

Logical Relationship for a Potential Synthesis Route
While a specific experimental workflow for the synthesis of 2-Methyl-2-phenylpentanal is not

documented, a logical workflow can be proposed based on standard organic chemistry

principles. This would likely involve the creation of the precursor alcohol followed by its

oxidation.
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Potential Synthesis Workflow for 2-Methyl-2-phenylpentanal

Precursor Synthesis

Oxidation

Propylmagnesium bromide

2-Methyl-2-phenylpentan-1-ol

Grignard Reaction

2-Phenylpropanal

2-Methyl-2-phenylpentanal

Oxidation

e.g., PCC, Swern Oxidation

Click to download full resolution via product page

Caption: A potential two-step synthesis pathway for 2-Methyl-2-phenylpentanal.

Applications and Biological Significance
There is no specific information available in the public domain regarding the applications or

biological significance of 2-Methyl-2-phenylpentanal in research, drug development, or other

industries. Patents related to this chemical structure exist, but specific details of its use are not

provided in the available search results.[1] The applications of structurally similar aldehydes,

such as cyclic acetals of 2-methyl-2-pentenal, are found in the food and fragrance industry as

flavoring and aroma agents.[4]

Conclusion
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2-Methyl-2-phenylpentanal is a defined chemical entity with a registered CAS number and

computed physicochemical properties. However, there is a notable absence of in-depth

experimental research on this compound in publicly accessible literature. Key information for

researchers and drug development professionals, such as detailed synthesis protocols,

experimental spectral data, biological activity, and its role in cellular signaling, is currently

unavailable. The provided information on related compounds may offer some preliminary

insights, but direct experimental investigation would be required to characterize 2-Methyl-2-
phenylpentanal thoroughly. Professionals interested in this compound would need to

undertake foundational research to establish its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Methyl-2-phenylpentanal | C12H16O | CID 53820947 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CN103613488A - Preparation method of 2-methyl-2-pentenal - Google Patents
[patents.google.com]

3. researchgate.net [researchgate.net]

4. US4289700A - Cyclic acetals of 2-methyl-2-pentenal and food flavor uses thereof - Google
Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide on 2-Methyl-2-
phenylpentanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15269231#2-methyl-2-phenylpentanal-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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